1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol

• IUPAC Name: 1-(4-chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol
• InChI: InChI=1S/C15H18ClNO3/c1-17(10-15-3-2-8-19-15)9-13(18)11-20-14-6-4-12(16)5-7-14/h2-8,13,18H,9-11H2,1H3
• InChI Key: KNISQIMYPTYAGN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)CC(COC2=CC=C(C=C2)Cl)O
• Molecular Formula: C15H18ClNO3
• Molecular Weight: 295.76 g/mol

Description

1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol, also known as CGP 12177, is a selective β-adrenoceptor antagonist. It is commonly used in scientific research to study the effects of β-adrenoceptor activation and its role in various biological processes.

Mechanism of Action

1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 is a selective β-adrenoceptor antagonist that blocks the binding of norepinephrine and epinephrine to β-adrenoceptors. This leads to a decrease in the activity of the sympathetic nervous system and a reduction in heart rate and blood pressure.
Biochemical and Physiological Effects:
1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 has been shown to have a number of biochemical and physiological effects. It has been shown to increase insulin sensitivity, improve glucose tolerance, and enhance lipid metabolism. It has also been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 is a widely used research tool due to its selectivity and specificity for β-adrenoceptors. However, it is important to note that its effects may vary depending on the experimental conditions and the type of cells or tissues being studied. Additionally, 1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 may have off-target effects on other receptors, which should be taken into consideration when interpreting the results of experiments.

Future Directions

There are many potential future directions for research involving 1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177. One area of interest is the role of β-adrenoceptor activation in the regulation of energy metabolism and the development of obesity. Another area of interest is the potential use of 1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 as a therapeutic agent for cardiovascular diseases and other conditions. Further research is also needed to better understand the mechanisms underlying the effects of 1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 and to identify potential new targets for drug development.

Synthesis Methods

1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 can be synthesized through a multi-step process involving the reaction of various reagents such as 4-chlorophenol, furfural, and methylamine. The final product is obtained through a series of purification steps.

Scientific Research Applications

1-(4-Chlorophenoxy)-3-[furan-2-ylmethyl(methyl)amino]propan-2-ol 12177 is widely used in scientific research to study the role of β-adrenoceptor activation in various biological processes. It is commonly used in studies related to cardiovascular diseases, asthma, and obesity. It is also used in studies related to the central nervous system and the regulation of energy metabolism.